Cas no 129263-59-8 ((5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D)

• Product Name: (5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D
• CAS No: 129263-59-8
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.465686798096
• CID: 1224176
• PubChem ID: 124518516

(5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D Properties

Names and Identifiers

• (5S,6R,7E,9E,11E,14Z)-5,6-Dihydroxy-7,9,11,14-icosatetraenoic aci d
• 5(S),6(R)-11-trans DiHETE
• (5S,6R)-DiHETEs
• (5S,6R,7E,9E,11E,14Z)-5,6-DIHYDROXYICOSA-7,9,11,14-TETRAENOIC ACID
• PD019652
• HY-130138B
• 11-trans-5S,6R-Dihydroxy-7E,9E,11E,14Z-eicosatetraenoic acid
• AKOS040755964
• 129263-59-8
• CS-0105232

• InChIKey： UVZBUUTTYHTDRR-QLMKOMRNSA-N
• Inchi： InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h6-7,9-13,15,18-19,21-22H,2-5,8,14,16-17H2,1H3,(H,23,24)/b7-6-,10-9+,12-11+,15-13+/t18-,19+/m1/s1
• SMILES： CCCCC/C=C\C/C=C/C=C/C=C/[C@H]([C@H](CCCC(=O)O)O)O

Computed Properties

• Exact Mass: 336.23005950g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 336.23005950g/mol
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids